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Compound of Interest

Compound Name: Cobalt(II) phosphate octahydrate

Cat. No.: B079351 Get Quote

Essential Safety and Handling Guide for
Cobalt(II) Phosphate Octahydrate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Cobalt(II) phosphate octahydrate in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: Cobalt(II) phosphate octahydrate

CAS Number: 10294-50-5[1]

Appearance: Red powder[2]

Hazard Identification and Classification
Cobalt(II) phosphate octahydrate is classified as a hazardous chemical.[1] The primary

health risks associated with this compound are detailed in the table below.
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed.[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[4]

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.[4]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[4]

Carcinogenicity Category 1B/2
H351: Suspected of causing

cancer.

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation.[4]

Suspected of causing genetic

defects
Muta. 2

H341: Suspected of causing

genetic defects.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Cobalt(II)
phosphate octahydrate to minimize exposure.
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Protection Type Recommended Equipment Standard/Specification

Eye/Face Protection
Safety goggles or a face

shield.[5]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene), lab

coat, and coveralls.[5]

EN 374.[2]

Respiratory Protection

N95 or P1 dust mask for low-

level exposure. A powered air-

purifying respirator (PAPR)

may be necessary for more

hazardous situations.[2][5]

NIOSH (US) or CEN (EU)

approved.[2]

Foot Protection Safety shoes or boots.[5]

Step-by-Step Handling and Operational Plan
1. Engineering Controls and Preparation:

Work in a well-ventilated area.[3][5]

Use a local exhaust ventilation system, such as a chemical fume hood, to control dust and

fumes at the source.[5][6]

Ensure an eyewash station and safety shower are readily accessible.

Read and understand the Safety Data Sheet (SDS) before handling the chemical.[1]

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as specified in the table above before entering the designated

handling area.

3. Weighing and Transferring:

Handle Cobalt(II) phosphate octahydrate as a powder. Avoid creating dust.[2]
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When weighing, use a balance inside a fume hood or a ventilated balance enclosure.

Transfer the chemical carefully to avoid spills.

4. In Case of a Spill:

Evacuate the immediate area if the spill is large or if dust is generated.

Wear appropriate PPE for cleanup.

Contain the spill using absorbent materials like sand or vermiculite. Do not use water to

clean up the spill, as this can cause the cobalt to dissolve and spread.[5]

Carefully sweep up the spilled material and place it into a suitable, closed container for

disposal.[1]

5. First Aid Procedures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][2]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing. If skin irritation or a rash occurs,

seek medical advice.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek medical

attention.[1][2]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][2]

Disposal Plan
Dispose of Cobalt(II) phosphate octahydrate and any contaminated materials in

accordance with local, state, and federal regulations.[1][5]

Do not allow the chemical to enter drains or waterways.[1][2]
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Place waste in a clearly labeled, sealed container.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.[4]

Experimental Workflow for Safe Handling
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Caption: Workflow for Safe Handling of Cobalt(II) Phosphate Octahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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